BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction to 2-Cyanopropanoic Acid: A
Versatile Chemical Intermediate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Cyanopropanoic acid

Cat. No.: B3031704

2-Cyanopropanoic acid, also known as alpha-cyanopropionic acid, is a bifunctional organic
compound featuring both a nitrile (-C=N) and a carboxylic acid (-COOH) group.[1][2] This
unique structure makes it a valuable and highly reactive building block in organic synthesis.

Key Physicochemical Properties:

e Molecular Formula: CaHsNO2[1][2][3]

Molecular Weight: 99.09 g/mol [2][3]

Appearance: Typically a colorless to pale yellow liquid or solid, depending on purity and
ambient temperature.[1]

Solubility: Soluble in polar solvents such as water and alcohols.[1]

CAS Number: 632-07-5[2][4][5]

Its utility stems from the distinct reactivity of its two functional groups, which can be addressed
selectively to build molecular complexity. The nitrile group can undergo hydrolysis to form
amides or carboxylic acids, or be reduced to amines, while the carboxylic acid group can
participate in esterifications, amide bond formations, and other classical acid reactions. This
dual functionality makes it a sought-after intermediate in the synthesis of pharmaceuticals,
agrochemicals, and specialty polymers.[1][6]
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Commercial Availability and Sourcing

Securing a reliable supply of high-purity raw materials is a critical first step in any research or

development pipeline.[7] 2-Cyanopropanoic acid is readily available from a variety of

chemical suppliers, though purity, quantity, and price can vary significantly. For research and

development purposes, material is typically available in gram to multi-kilogram quantities.

Industrial-scale sourcing is also possible through specialized manufacturers.[7][8]

Table 1: Commercial Supplier Overview for 2-Cyanopropanoic Acid

. Notes /
. . Available )
Supplier CAS No. Purity . Representative
Quantities o
Pricing
Sigma-Aldrich - ) Pricing available
632-07-5 Not specified Varies )
(Merck) upon login.[4]
19 for €120.00;
CymitQuimica 632-07-5 96% 19, 5g, 25¢g 59 for €376.00.
[11[]
250mg for
250mg, 1g, 59,
Fluorochem 632-07-5 96% o5 €56.00; 19 for
J €120.00.[9]
Biotuva Life 19 for $381.65.
_ 632-07-5 95% 1g
Sciences [10]
Lists multiple
suppliers, with
_ Varies by some pricing as
ChemicalBook 632-07-5 >98% (HPLC) )
supplier low as $8.00/KG
for industrial
grades.[11]
- ) ] N Available for
Pharmaffiliates 632-07-5 High Purity Not specified
purchase.[12]
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Note: Prices are for illustrative purposes and are subject to change. Researchers should
always request a formal quote and certificate of analysis (CoA) before purchasing.

Synthesis of 2-Cyanopropanoic Acid: A Laboratory
Protocol

While commercially available, in-house synthesis may be required for specific research needs
or scale-up studies. The most common laboratory-scale synthesis involves the hydrolysis of its
corresponding ester, ethyl 2-cyanopropionate. This method is reliable and generally proceeds

with high yield.[11][13]

Synthesis Pathway: Hydrolysis of Ethyl 2-
Cyanopropionate

The diagram below illustrates the workflow for the base-catalyzed hydrolysis of ethyl 2-
cyanopropionate.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b3031704?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02739090.htm
https://www.chemicalbook.com/synthesis/propanoic-acid-2-cyano.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

[Ethyl 2-cyanopropionatej

Reactants

KOH [Methanol / WateD

Reaction

A4
>(1. Mix reactants in flaskj<

2. Cool to 0°C

[3. Slow addition of KOH]

l

[4. Warm to 40°C for 20

Work-up & [Purification

G. Concentrate to remove MeOHj

l

[6. Acidify with 1N HCI to pH 5]

l

7. Extract with Ethyl Acetate]

:

G. Dry, filter, and concentratej

2-Cyanopropanoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Cyanopropanoic acid via hydrolysis.
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Detailed Experimental Protocol

This protocol is adapted from established procedures and provides a self-validating system for
producing high-purity 2-Cyanopropanoic acid.[11][13]

Materials:

o Ethyl 2-cyanopropionate (1.0 g, 7.87 mmol)

e Potassium hydroxide (KOH) (882 mg, 15.7 mmol)
e Methanol (4 mL)

o Water (4 mL)

e 1 N Hydrochloric acid (HCI)

o Ethyl acetate

 Saturated brine solution

e Anhydrous sodium sulfate

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine ethyl 2-
cyanopropionate (1.0 g), methanol (4 mL), and water (4 mL).

o Causality: The methanol/water solvent system is chosen to dissolve both the organic ester
and the inorganic base, creating a homogenous reaction environment.

o Base Addition: Place the flask in an ice bath and cool the mixture to 0°C. Once cooled,
slowly add potassium hydroxide (882 mg).

o Causality: The dissolution of KOH is exothermic. Cooling prevents a rapid temperature
increase that could lead to side reactions. Slow addition ensures the reaction remains
controlled.
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» Reaction: Remove the ice bath and warm the reaction mixture to 40°C. Stir continuously for
2 hours.

o Causality: Gentle heating provides the necessary activation energy to drive the
saponification (ester hydrolysis) to completion in a reasonable timeframe.

» Solvent Removal: After 2 hours, remove the methanol by concentrating the mixture under
reduced pressure using a rotary evaporator.

 Acidification (Work-up): Carefully adjust the pH of the remaining aqueous solution to 5 by
adding 1 N HCI.

o Causality: The hydrolysis produces the potassium salt of the carboxylic acid (potassium 2-
cyanopropanoate), which is water-soluble. Acidification protonates the carboxylate anion
to form the free 2-Cyanopropanoic acid, which is less water-soluble and can be
extracted into an organic solvent.

o Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 50
mL). Combine the organic layers.

o Causality: Ethyl acetate is an effective solvent for extracting moderately polar organic
molecules like the target acid from the aqueous phase. Performing two extractions
maximizes the recovery of the product.

e Washing and Drying: Wash the combined organic phase with saturated brine, then dry it over
anhydrous sodium sulfate.

o Causality: The brine wash removes residual water and inorganic salts from the organic
layer. Anhydrous sodium sulfate is a drying agent that removes any remaining dissolved
water.

« |solation: Filter off the sodium sulfate and concentrate the organic phase under reduced
pressure to yield 2-Cyanopropanoic acid. The expected yield is approximately 85%.[11]
The product is often obtained as a purple or pale yellow oil.[11] Further purification can be
achieved via distillation or chromatography if necessary.

Applications in Research and Drug Development
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The bifunctional nature of 2-Cyanopropanoic acid makes it a versatile precursor in several
high-value applications.

2-Cyanopropanoic Acid
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Caption: Logical relationships of 2-Cyanopropanoic acid's applications.

» Pharmaceuticals and Drug Development: It serves as a key intermediate in the synthesis of
various active pharmaceutical ingredients (APIs).[1][6] Its derivatives, such as 2-cyano-3-
acrylamide inhibitors, are being explored as host-directed therapies against intracellular
pathogens by modulating host immune responses.[14]

o Agrochemicals: The molecule is a building block in the development of certain herbicides
and pesticides.[6]

e UV Curing and Polymer Chemistry: 2-Cyanopropanoic acid is used as a photoinitiator in a
variety of UV-curable formulations for coatings, inks, and adhesives.[7] Its ability to initiate
rapid polymerization leads to faster curing times and improved product performance.[7]

e Fine Chemicals: It is also employed in the synthesis of specialized dyes and other fine
chemicals where its specific reactivity is advantageous.[6]

Safety, Handling, and Disposal
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Due to its reactivity, 2-Cyanopropanoic acid must be handled with appropriate safety
precautions. It is classified as harmful and corrosive.

GHS Hazard Identification:
e Pictograms: GHSO07 (Exclamation Mark)[4]
 Signal Word: Warning / Danger[3][4]

e Hazard Statements:

[e]

H302: Harmful if swallowed.[3]
o H312: Harmful in contact with skin.[3]
o H314: Causes severe skin burns and eye damage.[3]
o H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.[4]
o H332: Harmful if inhaled.[3]
o H335: May cause respiratory irritation.[4]
Handling and Storage:

e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[15] Handle only in a well-ventilated area or a chemical fume hood.[15][16]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong acids, bases, and oxidizing agents.[15][16] Keep containers tightly closed.

o First Aid Measures:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[16] Seek immediate medical attention.[15]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[16] Seek immediate medical attention.[15]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[15][16]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[15][16]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[15][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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